Cas no 1092348-41-8 (7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1092348-41-8
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• MDL: MFCD11518806
• CID: 4726550
• Update Time: 2025-05-19

7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one
• 7-(Difluoromethoxy)-2,3,4-trihydronaphthalen-1-one
• FCH1749640
• AX8297031

• MDL： MFCD11518806
• Inchi： 1S/C11H10F2O2/c12-11(13)15-8-5-4-7-2-1-3-10(14)9(7)6-8/h4-6,11H,1-3H2
• InChI Key： WGYJLMXFIOSSLK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C(CCC2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one

Comprehensive Overview of 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1092348-41-8)

The compound 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1092348-41-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoromethoxy group and a partially hydrogenated naphthalene core, this compound serves as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one has surged due to their enhanced metabolic stability and bioavailability. These properties make them invaluable in the development of next-generation therapeutics. The difluoromethoxy moiety, in particular, is known to improve lipophilicity and membrane permeability, which are critical factors in drug design. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

From an industrial perspective, CAS No. 1092348-41-8 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce such fluorinated intermediates, reducing reliance on hazardous reagents. This resonates with the growing emphasis on environmental, social, and governance (ESG) criteria in chemical production. Additionally, the compound’s relevance to catalysis and chiral synthesis has made it a subject of interest in academic and industrial labs alike.

Another area of exploration for 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one is its role in material science. Fluorinated aromatic compounds are increasingly used in the development of advanced materials, such as liquid crystals and organic semiconductors. The electronic effects imparted by the difluoromethoxy group can fine-tune material properties, making this compound a candidate for high-performance applications. This ties into broader discussions about the intersection of chemistry and technology, particularly in the fields of flexible electronics and optoelectronics.

For those searching for synthetic methods or suppliers of CAS 1092348-41-8, it’s worth noting that the compound is typically synthesized via multi-step organic reactions, including Friedel-Crafts acylation and fluorination steps. Detailed protocols are often shared in peer-reviewed journals or patent literature, underscoring the importance of open scientific collaboration. The compound’s NMR spectra and HPLC purity data are also frequently requested by quality control professionals, reflecting the rigorous standards in modern chemical research.

In summary, 7-(Difluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one represents a versatile building block with applications spanning pharmaceuticals, agrochemicals, and materials. Its structural uniqueness and functional adaptability position it at the forefront of innovation in synthetic chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow, making it a focal point for future scientific advancements.